Cas no 176177-16-5 (Ethanone,1-(3,6-dihydroxy-2-methylphenyl)-)

Ethanone,1-(3,6-dihydroxy-2-methylphenyl)- structure
176177-16-5 structure
Product Name:Ethanone,1-(3,6-dihydroxy-2-methylphenyl)-
CAS No:176177-16-5
MF:C9H10O3
MW:166.173902988434
CID:112263
PubChem ID:10654611
Update Time:2025-04-18

Ethanone,1-(3,6-dihydroxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,6-dihydroxy-2-methylphenyl)-
    • Ethanone, 1-(3,6-dihydroxy-2-methylphenyl)- (9CI)
    • SCHEMBL2990397
    • 176177-16-5
    • 1-(3,6-dihydroxy-2-methylphenyl)ethanone
    • Inchi: 1S/C9H10O3/c1-5-7(11)3-4-8(12)9(5)6(2)10/h3-4,11-12H,1-2H3
    • InChI Key: VWYLDCOIBCMQPH-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C(C)=C1C(C)=O)O

Computed Properties

  • Exact Mass: 166.063
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.